1-(methylsulfonyl)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)piperidine-4-carboxamide
Description
1-(methylsulfonyl)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H29N3O3S2 and its molecular weight is 399.57. The purity is usually 95%.
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Scientific Research Applications
Anticancer Properties
Compounds structurally related to 1-(methylsulfonyl)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)piperidine-4-carboxamide have been synthesized and evaluated for their anticancer properties. For example, derivatives bearing the 4-piperidinyl-1,3,4-oxadiazole moiety have demonstrated promising anticancer activity, indicating the potential of similar compounds in cancer treatment research (Rehman et al., 2018).
Gastrointestinal Motility Enhancement
Benzamide derivatives with modifications on the piperidine ring have shown effects on gastrointestinal motility, acting as selective serotonin 4 receptor agonists. This suggests the potential use of 1-(methylsulfonyl)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)piperidine-4-carboxamide in the development of novel prokinetic agents with reduced side effects (Sonda et al., 2004).
Enzyme Inhibition for Neurodegenerative Diseases
N-substituted derivatives of related compounds have been explored for their anti-acetylcholinesterase (anti-AChE) activity, a target in the treatment of neurodegenerative diseases like Alzheimer's. This indicates the potential application of 1-(methylsulfonyl)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)piperidine-4-carboxamide in creating treatments for neurodegenerative conditions (Sugimoto et al., 1990).
Fungicidal and Herbicidal Activities
Research into carboxamide compounds containing piperazine and arylsulfonyl moieties has unveiled significant fungicidal and herbicidal activities. This opens up avenues for the application of 1-(methylsulfonyl)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)piperidine-4-carboxamide in agricultural chemistry, providing a basis for the development of new pesticides (Wang et al., 2016).
properties
IUPAC Name |
1-methylsulfonyl-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29N3O3S2/c1-26(23,24)21-10-6-16(7-11-21)18(22)19-13-15-4-8-20(9-5-15)14-17-3-2-12-25-17/h2-3,12,15-16H,4-11,13-14H2,1H3,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SORVBEDPHASUBW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)C(=O)NCC2CCN(CC2)CC3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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